Cas no 2229277-32-9 (2-(1-Bromopropan-2-yl)-4-methoxy-1-nitrobenzene)

• Product Name: 2-(1-Bromopropan-2-yl)-4-methoxy-1-nitrobenzene
• CAS No: 2229277-32-9
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 5569732
• PubChem ID: 165641541
• Update Time: 2025-06-14

2-(1-Bromopropan-2-yl)-4-methoxy-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• EN300-1927905
• 2-(1-bromopropan-2-yl)-4-methoxy-1-nitrobenzene
• 2229277-32-9
• 2-(1-Bromopropan-2-yl)-4-methoxy-1-nitrobenzene

• Inchi： 1S/C10H12BrNO3/c1-7(6-11)9-5-8(15-2)3-4-10(9)12(13)14/h3-5,7H,6H2,1-2H3
• InChI Key： WGPWTTWALGUTLK-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=C(C=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 273.00006g/mol
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55Ų

Additional information on 2-(1-Bromopropan-2-yl)-4-methoxy-1-nitrobenzene

Comprehensive Overview of 2-(1-Bromopropan-2-yl)-4-methoxy-1-nitrobenzene (CAS No. 2229277-32-9)

2-(1-Bromopropan-2-yl)-4-methoxy-1-nitrobenzene (CAS No. 2229277-32-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, often referred to by its systematic name, belongs to the class of nitroaromatic compounds, which are widely studied for their diverse reactivity and utility in synthetic chemistry. The presence of both bromine and nitro functional groups in its structure makes it a versatile intermediate for further chemical transformations.

One of the key reasons for the growing interest in 2-(1-Bromopropan-2-yl)-4-methoxy-1-nitrobenzene is its potential role in the development of pharmaceutical intermediates. Researchers have explored its use in the synthesis of more complex molecules, particularly those with biological activity. The methoxy group in the compound enhances its solubility in organic solvents, while the bromine atom provides a reactive site for further functionalization. These features make it a valuable building block in medicinal chemistry.

In addition to its pharmaceutical applications, 2-(1-Bromopropan-2-yl)-4-methoxy-1-nitrobenzene has also been investigated for its use in material science. The compound's ability to participate in cross-coupling reactions, such as Suzuki or Heck reactions, makes it a candidate for the synthesis of advanced polymers and nanomaterials. This aligns with the current trend of developing sustainable materials, as researchers seek eco-friendly alternatives to traditional synthetic methods.

The synthesis of 2-(1-Bromopropan-2-yl)-4-methoxy-1-nitrobenzene typically involves multi-step organic reactions, including nitration and bromination processes. These methods are well-documented in the literature, but recent advancements have focused on optimizing yields and reducing environmental impact. For instance, green chemistry principles are being applied to minimize waste and improve the efficiency of these reactions. This reflects the broader industry shift toward green synthesis and sustainable practices.

Another area of interest is the compound's potential role in agrochemical research. Nitroaromatic compounds are known for their herbicidal and pesticidal properties, and 2-(1-Bromopropan-2-yl)-4-methoxy-1-nitrobenzene could serve as a precursor for developing new crop protection agents. With the global demand for high-efficiency agrochemicals on the rise, this compound may play a pivotal role in addressing challenges related to food security and sustainable agriculture.

From a safety and handling perspective, 2-(1-Bromopropan-2-yl)-4-methoxy-1-nitrobenzene requires careful management due to its reactive functional groups. Proper storage conditions, such as keeping the compound in a cool, dry place away from light, are essential to maintain its stability. Researchers and industrial users must adhere to standard safety protocols to ensure safe handling and disposal. This emphasis on safety aligns with the increasing focus on laboratory safety standards and regulatory compliance in the chemical industry.

The market for 2-(1-Bromopropan-2-yl)-4-methoxy-1-nitrobenzene is expected to grow as its applications expand across various sectors. Suppliers and manufacturers are investing in scalable production methods to meet the rising demand. Additionally, the compound's unique structure makes it a subject of ongoing research, with scientists exploring novel derivatives and applications. This aligns with the broader trend of custom chemical synthesis, where tailored compounds are developed to meet specific industrial needs.

In conclusion, 2-(1-Bromopropan-2-yl)-4-methoxy-1-nitrobenzene (CAS No. 2229277-32-9) is a multifaceted compound with significant potential in pharmaceuticals, material science, and agrochemicals. Its unique chemical properties and reactivity make it a valuable asset in synthetic chemistry. As research continues to uncover new applications, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in science and industry today.